Cas no 896069-17-3 (3-(2-methoxyethoxy)carbonyl-2-methyl-1-benzofuran-5-yl 2H-1,3-benzodioxole-5-carboxylate)

• Product name: 3-(2-methoxyethoxy)carbonyl-2-methyl-1-benzofuran-5-yl 2H-1,3-benzodioxole-5-carboxylate
• CAS No: 896069-17-3
• MF: C₂₁H₁₈O₈
• MW: 398.362826824188
• CID: 5423383

3-(2-methoxyethoxy)carbonyl-2-methyl-1-benzofuran-5-yl 2H-1,3-benzodioxole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-((2-methoxyethoxy)carbonyl)-2-methylbenzofuran-5-yl benzo[d][1,3]dioxole-5-carboxylate
• 3-(2-methoxyethoxy)carbonyl-2-methyl-1-benzofuran-5-yl 2H-1,3-benzodioxole-5-carboxylate

• Inchi： 1S/C21H18O8/c1-12-19(21(23)25-8-7-24-2)15-10-14(4-6-16(15)28-12)29-20(22)13-3-5-17-18(9-13)27-11-26-17/h3-6,9-10H,7-8,11H2,1-2H3
• InChI Key： QFPPCFIYLCDOOW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(OC3=CC=C4OC(C)=C(C(OCCOC)=O)C4=C3)=O)C=C2OC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(2-methoxyethoxy)carbonyl-2-methyl-1-benzofuran-5-yl 2H-1,3-benzodioxole-5-carboxylate

3-(2-Methoxyethoxy)carbonyl-2-methyl-1-benzofuran-5-yl 2H-1,3-benzodioxole-5-carboxylate: A Comprehensive Overview

The compound with CAS No. 896069-17-3, commonly referred to as 3-(2-methoxyethoxy)carbonyl-2-methyl-1-benzofuran-5-yl 2H-1,3-benzodioxole-5-carboxylate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzofuran ring system and a benzodioxole moiety, both of which contribute to its unique chemical properties.

Benzofuran and benzodioxole are heterocyclic aromatic compounds that are widely studied due to their versatility in organic synthesis. The presence of these groups in the molecule makes it a valuable intermediate in the synthesis of more complex structures. Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of bioactive agents with potential therapeutic applications.

The methoxyethoxy carbonyl group attached to the benzofuran ring introduces additional functionality, enhancing the compound's reactivity and stability. This group is known to participate in various chemical reactions, including nucleophilic substitutions and esterifications, making it a key feature in the molecule's reactivity profile. Researchers have explored the use of such groups in the design of prodrugs, where they serve as protective or activating moieties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving precise control over reaction conditions. The synthesis typically involves the coupling of benzofuran derivatives with benzodioxole precursors under specific catalytic conditions. These methods have been optimized to ensure high yields and purity, making the compound accessible for further research and development.

In terms of applications, 3-(2-methoxyethoxy)carbonyl-2-methyl-1-benzofuran-5-yl 2H-1,3-benzodioxole-5-carboxylate has shown promise in several areas. Its aromatic heterocyclic framework makes it an attractive candidate for use as a building block in medicinal chemistry. For instance, it has been employed as an intermediate in the synthesis of bioactive molecules targeting various disease states, including cancer and inflammation.

Moreover, the compound's stability under physiological conditions suggests its potential as a drug delivery agent or as part of a targeted drug delivery system. Studies have demonstrated that its structure can be further modified to enhance bioavailability and reduce toxicity, which are critical factors in drug development.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes transformation into less complex compounds through microbial activity. These findings are crucial for ensuring sustainable practices in its production and disposal.

In conclusion, 3-(2-methoxyethoxy)carbonyl-2-methyl-1-benzofuran-5-yl 2H-1,3-benzodioxole-5-carboxylate (CAS No. 896069-17-) represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations across various scientific disciplines.